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Compound of Interest

Compound Name: 0-304

Cat. No.: B609697

Disclaimer: No specific, publicly available Safety Data Sheet (SDS) for O-304 has been
identified. The following guidance is based on established best practices for handling potent,
novel chemical compounds in a laboratory setting. Researchers must conduct a thorough risk
assessment before beginning any work with 0-304 and consult their institution's Environmental
Health and Safety (EHS) department for specific guidance. All work should be performed by
trained personnel in a designated and controlled area.

0-304 is an orally available pan-AMPK activator, and as a potent bioactive molecule, it requires
careful handling to minimize exposure and ensure laboratory safety.[1][2] This guide provides
essential safety and logistical information, including operational and disposal plans, for
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure to potent chemical compounds
like O-304. The following table summarizes the recommended PPE for various tasks. All PPE
should be donned and doffed in a manner that prevents cross-contamination.
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Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work

» Safety glasses with side
shieldse Laboratory coate

Closed-toe shoes

« Nitrile gloves

Handling of Powders/Solids

* Full-face respirator with
appropriate cartridgese
Chemical-resistant coveralls or
suite Double-gloving (e.g.,
nitrile)s Chemical-resistant

shoe covers

* Chemical-resistant aprone

Head covering

Handling of Liquids/Solutions

« Chemical splash goggles or
face shields Chemical-resistant
gloves (e.g., nitrile)s Chemical-
resistant apron over lab coate

Chemical-resistant footwear

* Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

* Chemical splash goggles or
face shields Heavy-duty,
chemical-resistant glovese
Waterproof or chemical-
resistant aprons Chemical-

resistant boots

* Respirator (if aerosols or

vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and

maintenance of PPE.[3]

Operational Plan: Step-by-Step Handling Protocol

This protocol provides a step-by-step guide for the safe handling of O-304.

1. Preparation:

o Designate a specific handling area, such as a certified chemical fume hood.

» Ensure proper ventilation.
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o Assemble all necessary equipment and PPE.

e Minimize the quantity of the compound to be handled.

o Review this guide and any available safety information before starting.
2. Weighing and Reconstitution:

e Weighing: If weighing the solid form of O-304, perform this task within a chemical fume hood.
Use a disposable weigh boat.

e Solution Preparation: If preparing a solution, add the solvent to the compound slowly to avoid
splashing. 0-304 is soluble in DMSO.[1][4]

3. Experimental Procedure:

e Conduct all manipulations of 0-304 within the designated handling area.

e Avoid skin and eye contact.

e Prevent the generation of aerosols.

4. Decontamination:

e Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent.

o Equipment: Decontaminate all reusable equipment according to established laboratory
procedures.

 PPE Removal: Remove PPE in the reverse order it was donned, being careful to avoid self-
contamination. Dispose of single-use PPE in the designated hazardous waste container.

Spill Management

In the event of a chemical spill, the individual(s) who caused the spill are responsible for the
initial response. It is the responsibility of the laboratory to have spill control and personal
protective equipment appropriate for the chemicals being handled readily available.
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For a small spill:

e Immediately alert others in the area.

o Don the appropriate PPE, including a respirator if the compound is a powder.
o Cover the spill with an absorbent material, working from the outside in.

o Carefully collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

o Clean the spill area with a suitable decontaminating solution.
For a large spill:

o Evacuate the area immediately.

 Alert your supervisor and institutional EHS.

o Prevent others from entering the area.

Disposal Plan

All waste materials containing 0O-304, including unused compound, solutions, contaminated
PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

e Solid Waste: Collect in a clearly labeled, sealed container.

» Liquid Waste: Collect in a compatible, sealed, and labeled waste container. Do not pour
down the drain.

o Contaminated Materials: All disposable items that have come into contact with O-304, such
as gloves, weigh boats, and paper towels, should be placed in a designated hazardous
waste container.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data for O-304
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Property Value Source(s)
Molecular Weight 380.25 g/mol

Solubility in DMSO =10 mg/mL

Powder Storage -20°C for up to 3 years

Solution Storage -20°C for up to 6 months

Experimental Workflow
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Caption: Workflow for the safe handling of potent chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
0-304]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609697#personal-protective-equipment-for-handling-
0-304]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b609697?utm_src=pdf-custom-synthesis
http://content.oppictures.com/Master_Images/Master_PDF_Files/BWK304_SDS.pdf
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/handling-hazardous-drugs.ashx
https://www.osha.gov/personal-protective-equipment
https://www.osha.gov/personal-protective-equipment
https://download.basf.com/p1/000000000030041302_SDS_GEN_PH/en_PH/ETHYL_ACRYLATE_30041302_SDS_GEN_PH_en_5-1.pdf
https://www.benchchem.com/product/b609697#personal-protective-equipment-for-handling-o-304
https://www.benchchem.com/product/b609697#personal-protective-equipment-for-handling-o-304
https://www.benchchem.com/product/b609697#personal-protective-equipment-for-handling-o-304
https://www.benchchem.com/product/b609697#personal-protective-equipment-for-handling-o-304
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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